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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of Nervonyl Methane Sulfonate (CAS No. 51040-60-9), a methanesulfonate ester
of nervonyl alcohol. Due to the limited availability of direct experimental data for this specific
long-chain sulfonate, this document synthesizes information from publicly available data on the
compound, its precursors (nervonic acid and nervonyl alcohol), and related alky!l
methanesulfonates. This guide includes a summary of known identifiers, a discussion of
potential synthetic routes with a generalized experimental protocol, and an exploration of its
potential, though currently unelucidated, biological significance by drawing parallels with
related compounds. All quantitative data is presented in structured tables, and key conceptual
workflows are visualized using DOT language diagrams.

Introduction

Nervonyl methane sulfonate, systematically named (Z)-15-Tetracosen-1-ol
methanesulfonate, is an organic compound characterized by a long, unsaturated C24 alkyl
chain derived from nervonic acid, linked to a methanesulfonate group.[1][2] The
methanesulfonate moiety is an excellent leaving group in nucleophilic substitution reactions,
making alkyl methanesulfonates valuable intermediates in organic synthesis. While short-chain
alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate
(EMS), are well-studied for their genotoxic properties as DNA alkylating agents, the chemical
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and biological characteristics of long-chain derivatives like nervonyl methane sulfonate are
not well-documented in publicly accessible literature.[3][4]

This guide aims to consolidate the available information on nervonyl methane sulfonate,
providing a foundational resource for researchers interested in its synthesis, properties, and
potential applications.

Chemical and Physical Properties

Direct experimental data for the physicochemical properties of nervonyl methane sulfonate
are scarce. However, based on its chemical structure and data from its precursors and related
compounds, we can infer certain characteristics. The long, nonpolar C24 alkyl chain will
dominate its physical properties, suggesting low water solubility and a high affinity for nonpolar
organic solvents. The presence of the sulfonate ester group introduces a polar functionality.

Identifiers and Molecular Characteristics

A summary of the key identifiers for nervonyl methane sulfonate is provided in Table 1.

Property Value Reference

CAS Number 51040-60-9 [1]

) (2)-15-Tetracosen-1-ol,
Systematic Name [1]
methanesulfonate

Nervonyl methane sulfonate,
Synonyms [1]
Nervonyl mesylate

Molecular Formula C25H5003S [1]

Molecular Weight 430.73 g/mol [1]
JWFQESCFAQEDKI-

InChiKey [1]

KHPPLWFESA-N

CCCCCCCC/C=C\CCCCCCC
CCCCCCCOS(=0)(=0)C

SMILES

Table 1. Chemical Identifiers for Nervonyl Methane Sulfonate.
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Physicochemical Properties of Precursors

To provide context, the known physicochemical properties of the parent fatty acid, nervonic
acid, and the corresponding alcohol, nervonyl alcohol, are presented in Table 2. These
properties are expected to influence the characteristics of the final methanesulfonate ester.

Nervonyl Alcohol ((Z2)-15-

Property Nervonic Acid

Tetracosen-1-ol)
CAS Number 506-37-6 50995-29-4
Molecular Formula C24H4602 C24H480
Molecular Weight 366.62 g/mol 352.64 g/mol
Melting Point 42-43 °C Not available
Boiling Point 479.2 °C (estimated) 447.8 °C (predicted)
Solubility Insoluble in water Insoluble in water
Appearance Light yellow oily liquid Not available

Table 2: Physicochemical Properties of Nervonic Acid and Nervonyl Alcohol.[5][6]

Synthesis of Nervonyl Methane Sulfonate

A specific, detailed experimental protocol for the synthesis of nervonyl methane sulfonate is
not readily available in the peer-reviewed literature. However, a general and widely used
method for the synthesis of alkyl methanesulfonates involves the reaction of the corresponding
alcohol with methanesulfonyl chloride in the presence of a tertiary amine base, such as
triethylamine, in an aprotic organic solvent.[1][7] This reaction is a standard procedure in
organic chemistry for converting alcohols into good leaving groups.

Generalized Experimental Protocol

The following protocol is a generalized procedure based on the known synthesis of other alkyl
methanesulfonates and should be adapted and optimized for the specific synthesis of nervonyl
methane sulfonate.
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Materials:

e Nervonyl alcohol ((Z)-15-Tetracosen-1-ol)

» Methanesulfonyl chloride (MsCI)

o Triethylamine (Et3N) or other suitable tertiary amine

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
o Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and equipment for organic synthesis
Procedure:

e Dissolve nervonyl alcohol in anhydrous DCM in a round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0 °C using an ice bath.
e Add triethylamine to the solution with stirring.
o Slowly add methanesulfonyl chloride dropwise to the cooled solution.

» Allow the reaction mixture to stir at O °C for a specified time (e.g., 1-2 hours) and then warm
to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water or a saturated aqueous solution of
sodium bicarbonate.

o Transfer the mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate
solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

» Purify the crude nervonyl methane sulfonate by column chromatography on silica gel using
an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

Synthetic Workflow Diagram
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Caption: Generalized workflow for the synthesis of Nervonyl Methane Sulfonate.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b15600796?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Potential Biological Significance and Signaling
Pathways

There is currently no direct scientific literature describing the biological activity, mechanism of
action, or signaling pathways of nervonyl methane sulfonate. However, we can hypothesize
its potential biological relevance based on the known activities of its constituent parts and
related molecules.

Role of the Nervonyl Moiety

Nervonic acid, the precursor to the nervonyl group, is a very-long-chain monounsaturated fatty
acid that is enriched in the white matter of the brain and is a key component of myelin.[8] It
plays a crucial role in the biosynthesis of nerve cell myelin. Long-chain fatty alcohols, such as
nervonyl alcohol, have also been investigated for their biological effects, including potential
neurotrophic activities and effects on nerve conduction.[9] One study demonstrated that a
cyclohexenonic long-chain fatty alcohol had beneficial effects on peripheral neuropathy in
diabetic rats.[9] Furthermore, long-chain fatty alcohols can influence cellular processes such as
fatty acid uptake.[4]

Reactivity of the Methanesulfonate Group

The methanesulfonate group is a potent alkylating agent, and short-chain alkyl
methanesulfonates like MMS and EMS are known mutagens and carcinogens due to their
ability to alkylate DNA.[4][10] This alkylation can lead to DNA damage and interfere with DNA
replication and transcription.[11] The primary mechanism of action for the genotoxicity of these
compounds is the transfer of their alkyl group to nucleophilic sites on DNA bases.

Hypothesized Biological Activity

Given its structure, nervonyl methane sulfonate could potentially act as a lipophilic alkylating
agent. The long nervonyl chain would likely facilitate its transport across cell membranes and
localization to lipid-rich environments, such as the myelin sheath or other cellular membranes.
Once localized, the methanesulfonate group could potentially alkylate nearby nucleophilic
biomolecules, including proteins and lipids, and possibly DNA.

It is important to emphasize that this is a hypothesis, and the actual biological activity of
nervonyl methane sulfonate could be significantly different from that of short-chain
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analogues. The steric bulk of the C24 chain might hinder its ability to interact with the DNA
backbone. Its primary effects could be related to the disruption of membrane structure and
function or the alkylation of membrane-associated proteins.

Potential Signaling Pathway Involvement

If nervonyl methane sulfonate does act as an alkylating agent, it could trigger cellular stress
response pathways, such as the DNA damage response (DDR) pathway. However, its lipophilic
nature might also lead to interactions with lipid signaling pathways.
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Caption: Hypothesized cellular interactions of Nervonyl Methane Sulfonate.

Safety and Handling

A specific Safety Data Sheet (SDS) for nervonyl methane sulfonate is not widely available.
However, based on the known hazards of its parent compounds and related alkyl
methanesulfonates, appropriate safety precautions should be taken when handling this
chemical. Methanesulfonic acid is corrosive and can cause severe skin and eye burns.[3][12]
Short-chain alkyl methanesulfonates are toxic, mutagenic, and suspected carcinogens.
Therefore, it is prudent to handle nervonyl methane sulfonate with extreme care in a well-
ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.

Conclusion

Nervonyl methane sulfonate is a long-chain alkyl methanesulfonate with potential
applications in organic synthesis and as a research chemical. While its precise chemical and
biological properties are largely uncharacterized, this guide provides a summary of the
currently available information and a framework for future research. The synthesis is expected
to follow standard procedures for the preparation of methanesulfonate esters. Its biological
activity remains an open question, with the potential for it to act as a lipophilic alkylating agent,
although this requires experimental validation. Further research is needed to elucidate the
specific properties and biological effects of this compound to fully understand its potential
applications and hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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